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Compound of Interest

Compound Name: RH-5849

Cat. No.: B1680582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the delivery of RH-5849, a nonsteroidal

ecdysone agonist, in insect bioassays. The information is intended to guide researchers in

selecting and implementing appropriate methodologies for assessing the biological activity of

this compound against various insect species.

RH-5849, with the chemical name 1,2-dibenzoyl-1-tert-butylhydrazine, is a synthetic insecticide

that mimics the action of the natural insect molting hormone, 20-hydroxyecdysone.[1][2][3][4] It

acts by binding to the ecdysone receptor (EcR), a key component of the hormonal signaling

pathway that regulates molting and metamorphosis in insects.[1][2][5] This interaction triggers a

premature and incomplete molt, leading to insect mortality.[4] The selective toxicity of RH-5849
and other nonsteroidal ecdysone agonists makes them valuable tools for insect pest

management.[6]

Signaling Pathway of RH-5849
RH-5849 functions as an agonist of the ecdysone receptor. The binding of RH-5849 to the

ecdysone receptor (EcR), which forms a heterodimer with the ultraspiracle protein (USP),

initiates a signaling cascade.[5][7][8] This ligand-receptor complex then binds to ecdysone

response elements (EcREs) on the DNA, leading to the transcription of genes responsible for

molting and other developmental processes.
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Prepare RH-5849 Treated Diet

Provide Pre-weighed Treated Diet

Place Pre-weighed Larvae
in Individual Containers

Incubate in Controlled Environment

Record Mortality, Diet Consumed,
and Sublethal Effects

Calculate LC50
(Probit Analysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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